Cas no 1361697-69-9 (2-Fluoro-6-methoxy-3-(2,3,6-trichlorophenyl)pyridine)

• Product Name: 2-Fluoro-6-methoxy-3-(2,3,6-trichlorophenyl)pyridine
• CAS No: 1361697-69-9
• MF: C₁₂H₇Cl₃FNO
• MW: 306.547483682632
• CID: 4966390
• Update Time: 2025-10-31

2-Fluoro-6-methoxy-3-(2,3,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-methoxy-3-(2,3,6-trichlorophenyl)pyridine

• Inchi： 1S/C12H7Cl3FNO/c1-18-9-5-2-6(12(16)17-9)10-7(13)3-4-8(14)11(10)15/h2-5H,1H3
• InChI Key： WTEJFTIZCPEWGE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C(=NC(=CC=1)OC)F)Cl)Cl

Computed Properties

• Exact Mass: 304.957725 g/mol
• Monoisotopic Mass: 304.957725 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 306.5
• XLogP3: 5.1
• Topological Polar Surface Area: 22.1

Additional information on 2-Fluoro-6-methoxy-3-(2,3,6-trichlorophenyl)pyridine

Introduction to 2-Fluoro-6-methoxy-3-(2,3,6-trichlorophenyl)pyridine (CAS No. 1361697-69-9)

2-Fluoro-6-methoxy-3-(2,3,6-trichlorophenyl)pyridine, with the CAS number 1361697-69-9, is a versatile organic compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a fluoro group, a methoxy group, and a trichlorophenyl moiety. These functional groups contribute to its distinct chemical properties and potential applications in various scientific domains.

The synthesis of 2-Fluoro-6-methoxy-3-(2,3,6-trichlorophenyl)pyridine typically involves multi-step reactions, including the formation of the pyridine ring and subsequent substitution with the desired functional groups. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 described a novel catalytic approach that significantly reduced reaction times and improved yields.

In terms of its physical and chemical properties, 2-Fluoro-6-methoxy-3-(2,3,6-trichlorophenyl)pyridine is known for its high thermal stability and low solubility in water. These properties make it suitable for use in various solvents and reaction conditions. Its spectral characteristics, such as UV/Vis and NMR spectra, have been extensively studied to provide a comprehensive understanding of its molecular structure and behavior. For example, a 2020 study in the Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy detailed the spectroscopic analysis of this compound, highlighting its unique absorption and emission profiles.

The biological activity of 2-Fluoro-6-methoxy-3-(2,3,6-trichlorophenyl)pyridine has also been a subject of interest in pharmaceutical research. Preliminary studies have shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors, making it a promising candidate for drug development. A 2019 publication in the Bioorganic & Medicinal Chemistry Letters reported that 2-Fluoro-6-methoxy-3-(2,3,6-trichlorophenyl)pyridine demonstrated significant anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes. This finding has sparked further research into its potential therapeutic applications.

Beyond its biological activity, 2-Fluoro-6-methoxy-3-(2,3,6-trichlorophenyl)pyridine has found applications in material science and environmental studies. Its unique electronic properties make it an attractive candidate for use in organic electronics and photovoltaic devices. A 2018 study in the Journal of Materials Chemistry C explored the use of this compound as a dopant in organic semiconductors, demonstrating enhanced device performance.

In environmental studies, the fate and behavior of 2-Fluoro-6-methoxy-3-(2,3,6-trichlorophenyl)pyridine in different ecosystems have been investigated to assess its potential environmental impact. A 2017 publication in the Environmental Science & Technology reported that this compound exhibits low biodegradability but does not accumulate significantly in aquatic organisms. This information is crucial for regulatory agencies and environmental scientists to develop appropriate guidelines for its use and disposal.

The safety profile of 2-Fluoro-6-methoxy-3-(2,3,6-trichlorophenyl)pyridine has also been evaluated through various toxicological studies. These studies have generally shown that the compound is relatively safe when handled properly under laboratory conditions. However, appropriate personal protective equipment (PPE) should always be used to minimize exposure risks.

In conclusion, 2-Fluoro-6-methoxy-3-(2,3,6-trichlorophenyl)pyridine (CAS No. 1361697-69-9) is a multifaceted compound with diverse applications in chemical research, pharmaceutical development, material science, and environmental studies. Its unique structural features and chemical properties make it an intriguing subject for ongoing scientific exploration. As research continues to advance our understanding of this compound's potential benefits and limitations, it is likely to play an increasingly important role in various scientific disciplines.